Cas no 1849-86-1 ( )

• Product Name: &nbsp
• CAS No: 1849-86-1
• MF: C₁₄H₁₁N₃S₂
• MW: 285.387239694595
• CID: 907232
• PubChem ID: 834851
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-benzothiazol-2-yl)-3-phenylthiourea
• 1-(benzo[d]thiazol-2-yl)-3-phenylthi
• 1-Benzothiazol-2-yl-3-phenyl-thiourea
• 1-phenyl-3-(benzothiazole-2-yl)thiocarbamide
• AC1LHAGK
• CHEMBL1935387
• N-(1,3-benzothiazol-2-yl)-N'-phenylthiourea
• N-phenyl-N'-(benzothiazol-2-yl)thiocarbamide
• N-phenyl-N'-benzothiazol-2-yl-thiocarbamide
• N-phenyl-N'-benzothiazol-2-ylthiourea
• NSC167888
• UPCMLD0ENAT0507-6078:001
• DTXSID60356833
• AKOS000637587
• Z56824876
• N-(2-benzothiazolyl)-N' -phenylthiourea
• SCHEMBL5442278
• BRD-K49223723-001-01-0
• NSC-167888
• 1849-86-1
• BAS 00527026
•  

• Inchi： 1S/C14H11N3S2/c18-13(15-10-6-2-1-3-7-10)17-14-16-11-8-4-5-9-12(11)19-14/h1-9H,(H2,15,16,17,18)
• InChI Key： CBUSXNYHLMPPND-UHFFFAOYSA-N
• SMILES： S1C(NC(NC2C=CC=CC=2)=S)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 285.03963
• Monoisotopic Mass: 285.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 97.3Ų

Experimental Properties

• Density: 1.466
• Boiling Point: 439.2°C at 760 mmHg
• Flash Point: 219.4°C
• Refractive Index: 1.846
• PSA: 36.95
• LogP: 4.25120